2-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-4-isopropylpyrimidine-5-carboxylic acid

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)ethylamino]-4-propan-2-ylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C18H23N3O4/c1-11(2)16-13(17(22)23)10-20-18(21-16)19-8-7-12-5-6-14(24-3)15(9-12)25-4/h5-6,9-11H,7-8H2,1-4H3,(H,22,23)(H,19,20,21)
• InChI Key: VGPWASXIKPHSIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NC=C1C(=O)O)NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

The compound is a complex organic molecule that contains a pyrimidine ring, which is a basic structure in many biological compounds, including nucleotides in DNA and RNA. The molecule also contains a carboxylic acid group, which is common in many biological molecules, including amino acids.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a large number of atoms. The presence of the pyrimidine ring, the isopropyl group, and the carboxylic acid group would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. For example, the presence of a carboxylic acid group could make the compound acidic.

Scientific Research Applications

Synthesis and Chemical Properties

The development of novel synthetic pathways for creating complex molecules is a crucial area of research. For instance, the synthesis of heterocyclic and non-heterocyclic entities, including compounds structurally related to "2-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-4-isopropylpyrimidine-5-carboxylic acid," has been explored for their antibacterial and anti-HIV properties, showcasing the versatility of these molecules in medicinal chemistry (Patel & Chikhalia, 2006). Furthermore, the design and synthesis of cocrystals involving pyrimidine derivatives and carboxylic acids indicate the importance of these compounds in understanding molecular interactions and enhancing pharmaceutical properties (Rajam et al., 2018).

Biological Activities

The exploration of the biological activities of compounds related to "2-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-4-isopropylpyrimidine-5-carboxylic acid" has led to findings of potential therapeutic applications. Synthesized derivatives have been evaluated for their antibacterial, antifungal, and antitumor activities, demonstrating the broad spectrum of biological relevance these molecules may possess (Shanmugasundaram et al., 2011).

Materials Science Applications

In materials science, the synthesis and properties of hyperbranched aromatic polyimides from precursors related to the compound of interest highlight its potential in creating advanced materials with specific properties, such as solubility and molecular weight control (Yamanaka, Jikei, & Kakimoto, 2000). This research demonstrates the compound's utility in developing new polymeric materials with tailored features.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s a drug, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, for example, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.